Cas no 52999-76-5 (2,4-Heptadienoic acid, 6-oxo-, (E,E)-)
52999-76-5 structure
Product Name:2,4-Heptadienoic acid, 6-oxo-, (E,E)-
CAS No:52999-76-5
MF:C7H8O3
MW:140.136622428894
CID:358278
Update Time:2024-03-02
2,4-Heptadienoic acid, 6-oxo-, (E,E)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Heptadienoic acid, 6-oxo-, (E,E)-
- 6-oxohepta-2,4-dienoic acid
- 2,4-Heptadienoic acid, 6-oxo-, (2E,4E)-
-
- Inchi: 1S/C7H8O3/c1-6(8)4-2-3-5-7(9)10/h2-5H,1H3,(H,9,10)/b4-2+,5-3+
- InChI Key: RFRRXWCZGSHOQK-ZUVMSYQZSA-N
- SMILES: C(O)(=O)/C=C/C=C/C(=O)C
Computed Properties
- Exact Mass: 140.04734
Experimental Properties
- Density: 1.138±0.06 g/cm3(Predicted)
- Boiling Point: 309.4±25.0 °C(Predicted)
- PSA: 54.37
- pka: 4.23±0.10(Predicted)
2,4-Heptadienoic acid, 6-oxo-, (E,E)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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